2-(2-Fluorophenyl)sulfanylpropanenitrile

• IUPAC Name: 2-(2-fluorophenyl)sulfanylpropanenitrile
• InChI: InChI=1S/C9H8FNS/c1-7(6-11)12-9-5-3-2-4-8(9)10/h2-5,7H,1H3
• InChI Key: UFUMPDSIEPPRQI-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)SC1=CC=CC=C1F
• Molecular Formula: C9H8FNS
• Molecular Weight: 181.23 g/mol

Description

2-(2-Fluorophenyl)sulfanylpropanenitrile, also known as FPS, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FPS is a member of the thioamide family, which has been shown to exhibit a range of biological activities, including anticancer, antitubercular, and antifungal properties. In

Mechanism of Action

The mechanism of action of 2-(2-Fluorophenyl)sulfanylpropanenitrile is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is essential for cell division. 2-(2-Fluorophenyl)sulfanylpropanenitrile has been shown to disrupt the microtubule network in cancer cells, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
2-(2-Fluorophenyl)sulfanylpropanenitrile has been shown to exhibit a range of biochemical and physiological effects. In addition to its anticancer properties, 2-(2-Fluorophenyl)sulfanylpropanenitrile has been shown to have antifungal and antibacterial activity. 2-(2-Fluorophenyl)sulfanylpropanenitrile has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the transmission of nerve impulses.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-Fluorophenyl)sulfanylpropanenitrile in lab experiments is its relatively low toxicity compared to other thioamide compounds. However, 2-(2-Fluorophenyl)sulfanylpropanenitrile is not very soluble in water, which can make it difficult to use in certain experiments. 2-(2-Fluorophenyl)sulfanylpropanenitrile also has a short half-life in vivo, which may limit its potential as a therapeutic agent.

Future Directions

There are several future directions for research on 2-(2-Fluorophenyl)sulfanylpropanenitrile. One area of interest is the development of 2-(2-Fluorophenyl)sulfanylpropanenitrile analogs with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of 2-(2-Fluorophenyl)sulfanylpropanenitrile in combination with other anticancer agents to enhance its therapeutic efficacy. Finally, further studies are needed to elucidate the mechanism of action of 2-(2-Fluorophenyl)sulfanylpropanenitrile and its potential applications in other disease areas.

Synthesis Methods

The synthesis of 2-(2-Fluorophenyl)sulfanylpropanenitrile involves the reaction of 2-fluorobenzyl chloride with thioacetamide in the presence of a base such as potassium carbonate. The resulting product is purified by recrystallization from a suitable solvent. The yield of 2-(2-Fluorophenyl)sulfanylpropanenitrile is typically around 70-80%.

Scientific Research Applications

2-(2-Fluorophenyl)sulfanylpropanenitrile has been studied for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that 2-(2-Fluorophenyl)sulfanylpropanenitrile exhibits cytotoxicity towards various cancer cell lines, including breast, lung, and colon cancer cells. 2-(2-Fluorophenyl)sulfanylpropanenitrile has also been shown to inhibit the growth of tumor xenografts in mice.